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Compound of Interest

Compound Name:
2,2,2-Trifluoro-1-(2-

methoxyphenyl)ethanol

CAS No.: 26902-84-1

Cat. No.: B1608840

Get Quote

In the landscape of modern drug discovery and materials science, the incorporation of fluorine

atoms into organic molecules is a cornerstone strategy for modulating physicochemical and

biological properties. The trifluoromethyl (CF₃) group, in particular, is a powerful bioisostere for

various functional groups, capable of enhancing metabolic stability, receptor binding affinity,

and cellular membrane permeability. The target molecule of this guide, 2,2,2-Trifluoro-1-(2-
methoxyphenyl)ethanol, represents a valuable chiral building block that combines the

influential CF₃ group with a methoxyphenyl moiety, a common feature in numerous

pharmacologically active compounds. This guide provides a comprehensive overview of its

synthesis, grounded in mechanistic understanding and practical, field-proven protocols.

PART 1: Core Synthetic Strategy - Nucleophilic
Trifluoromethylation of 2-Methoxybenzaldehyde
The most direct and widely adopted strategy for synthesizing 2,2,2-Trifluoro-1-(2-
methoxyphenyl)ethanol hinges on the nucleophilic addition of a trifluoromethyl anion

equivalent to the electrophilic carbonyl carbon of 2-methoxybenzaldehyde (also known as o-
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anisaldehyde).[1] The primary challenge lies in the generation and stabilization of the highly

reactive trifluoromethyl nucleophile.

Mechanism: The Ruppert-Prakash Reagent
The gold standard for this transformation is the use of trimethyl(trifluoromethyl)silane

(TMSCF₃), commonly known as the Ruppert-Prakash reagent.[2] Unlike a pre-formed

trifluoromethyl Grignard reagent, which is thermally unstable, TMSCF₃ serves as a robust and

easily handled precursor. Its reactivity is unlocked in situ by a catalytic amount of a nucleophilic

activator, typically a fluoride source such as tetrabutylammonium fluoride (TBAF).

The mechanism proceeds as follows:

Activation: The fluoride anion attacks the silicon atom of TMSCF₃, forming a hypervalent

pentacoordinate silicate intermediate.

CF₃⁻ Transfer: This intermediate is highly reactive and readily transfers the trifluoromethyl

group as a nucleophile ("CF₃⁻") to the carbonyl carbon of 2-methoxybenzaldehyde.

Alkoxide Formation: This addition forms a trifluoromethylated silyl-protected alkoxide.

Hydrolysis: A subsequent aqueous workup (hydrolysis) cleaves the O-Si bond to yield the

final alcohol product, 2,2,2-Trifluoro-1-(2-methoxyphenyl)ethanol.

This catalytic cycle is highly efficient, as the fluoride source is regenerated upon the silylation of

the alkoxide intermediate.
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Activation & Addition Workup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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